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Compound of Interest

Compound Name: 3-Mercapto-1-octanol-d5

Cat. No.: B12368911 Get Quote

Essential Safety and Handling of 3-Mercapto-1-
octanol-d5
For Immediate Reference: Key Safety and Logistical Information

The following guide provides critical operational and disposal protocols for the safe handling of

3-Mercapto-1-octanol-d5 in a laboratory setting. This information is intended for researchers,

scientists, and drug development professionals to minimize risks and ensure the integrity of the

compound.

Personal Protective Equipment (PPE)
Due to the potential hazards associated with mercaptans, including irritation to the respiratory

tract, skin, and eyes, appropriate personal protective equipment is mandatory.[1][2][3] The

deuterated nature of this compound also necessitates careful handling to prevent isotopic

dilution.[4]

Recommended PPE:
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Equipment Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[5]

To prevent skin contact with

the mercaptan, which can

cause irritation.[3]

Eye Protection
Safety goggles or a face

shield.[1]

To protect eyes from splashes,

which can cause serious

irritation.[6]

Skin and Body
Laboratory coat or chemical-

resistant apron.[1]

To protect skin and clothing

from contamination.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood.

[1][7] A respirator with organic

vapor cartridges may be

necessary for spills or in poorly

ventilated areas.[5]

To avoid inhalation of vapors,

which can cause respiratory

irritation.[3][8]

Health and Safety Data
While specific toxicological data for 3-Mercapto-1-octanol-d5 is not readily available, data for

similar mercaptans and 1-octanol indicate potential hazards. Mercaptans are known for their

strong, unpleasant odor.[2]

Exposure Limits for a Related Compound (Methyl Mercaptan):

Organization Limit Details

OSHA 10 ppm Never to be exceeded.[5]

NIOSH 0.5 ppm 15-minute ceiling.[5]

ACGIH 0.5 ppm
8-hour time-weighted average.

[5]

Note: These limits are for a related compound and should be used as a guide for cautious

handling.
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Physical and Chemical Properties (of related, non-deuterated compounds):

Property 1-Octanol[6] 3-Mercapto-1-propanol[9]

Boiling Point 196 °C (385 °F)
81 - 82 °C (178 - 180 °F) at 13

hPa

Density 0.827 g/cm³ (at 25 °C) 1.067 g/cm³ (at 20 °C)

Flash Point 81 °C (177.8 °F) Combustible liquid[9]

Operational Plan: Step-by-Step Handling Protocol
A. Preparation and Acclimatization:

Acclimatize: Before use, allow the sealed container of 3-Mercapto-1-octanol-d5 to

equilibrate to room temperature.[10][11] This is a critical step to prevent condensation of

atmospheric moisture inside the container upon opening, which could lead to hydrogen-

deuterium (H-D) exchange and compromise the isotopic purity of the compound.[4][11]

Inert Atmosphere: Whenever possible, handle the compound under a dry, inert atmosphere,

such as nitrogen or argon, to further minimize exposure to moisture.[4][10]

Ventilation: Ensure all handling is performed in a well-ventilated area, preferably within a

certified chemical fume hood.[7]

B. Aliquoting and Use:

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Grounding: If transferring significant quantities, ensure containers are grounded and bonded

to prevent static discharge, as mercaptans can be combustible.[5][12]

Dispensing: Use only non-sparking tools when opening and closing containers.[5][12]

Sealing: After dispensing the required amount, securely seal the container to protect the

remaining compound from atmospheric moisture and oxidation.[4]
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Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.

[8] Do not eat, drink, or smoke in the work area.[12]

Disposal Plan
Waste containing 3-Mercapto-1-octanol-d5 must be treated as hazardous waste.

Waste Collection: Collect all waste, including contaminated consumables (e.g., pipette tips,

gloves), in a designated, sealed, and clearly labeled hazardous waste container.

Neutralization (for spills): Small spills may be neutralized with a 10% aqueous alkali solution

or other oxidizing agents like potassium permanganate or calcium hypochlorite.[13]

However, consult your institution's safety officer for specific procedures.

Incineration: The preferred method for mercaptan disposal is typically controlled incineration.

[14]

Professional Disposal: Arrange for disposal through a licensed hazardous waste

management company.[12][15] Do not pour mercaptan waste down the drain.[9]
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Workflow for Safe Handling of 3-Mercapto-1-octanol-d5

Preparation

Handling

Cleanup & Disposal

Acclimatize Container
to Room Temperature

Don Appropriate PPE

Prepare Fume Hood
and Inert Atmosphere

Open Container
(Under Inert Gas)

Dispense Compound

Securely Seal
Original Container

Collect Contaminated
Waste

Clean Work Area

Dispose via Hazardous
Waste Stream

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Mercapto-1-octanol-d5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12368911?utm_src=pdf-body-img
https://www.benchchem.com/product/b12368911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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